DMT-DCYTIDINE (N6-BENZOYL) CYANOETHYL PHOSPHORAMIDITE)
DMT-DCYTIDINE (N6-BENZOYL) CYANOETHYL PHOSPHORAMIDITE)
Brand Name:
Vulcanchem
CAS No.:
110522-84-4
VCID:
VC0034826
InChI:
InChI=1S/C43H54N5O8P/c1-29(2)41(49)45-39-23-25-47(42(50)46-39)40-27-37(56-57(54-26-12-24-44)48(30(3)4)31(5)6)38(55-40)28-53-43(32-13-10-9-11-14-32,33-15-19-35(51-7)20-16-33)34-17-21-36(52-8)22-18-34/h9-11,13-23,25,29-31,37-38,40H,12,26-28H2,1-8H3,(H,45,46,49,50)/t37-,38+,40+,57?/m0/s1
SMILES:
CC(C)C(=O)NC1=NC(=O)N(C=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
Molecular Formula:
C43H54N5O8P
Molecular Weight:
799.9 g/mol
DMT-DCYTIDINE (N6-BENZOYL) CYANOETHYL PHOSPHORAMIDITE)
CAS No.: 110522-84-4
Main Products
VCID: VC0034826
Molecular Formula: C43H54N5O8P
Molecular Weight: 799.9 g/mol
CAS No. | 110522-84-4 |
---|---|
Product Name | DMT-DCYTIDINE (N6-BENZOYL) CYANOETHYL PHOSPHORAMIDITE) |
Molecular Formula | C43H54N5O8P |
Molecular Weight | 799.9 g/mol |
IUPAC Name | N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide |
Standard InChI | InChI=1S/C43H54N5O8P/c1-29(2)41(49)45-39-23-25-47(42(50)46-39)40-27-37(56-57(54-26-12-24-44)48(30(3)4)31(5)6)38(55-40)28-53-43(32-13-10-9-11-14-32,33-15-19-35(51-7)20-16-33)34-17-21-36(52-8)22-18-34/h9-11,13-23,25,29-31,37-38,40H,12,26-28H2,1-8H3,(H,45,46,49,50)/t37-,38+,40+,57?/m0/s1 |
Standard InChIKey | TXZRTLKYXTXDQF-PBRWWWDFSA-N |
Isomeric SMILES | CC(C)C(=O)NC1=NC(=O)N(C=C1)[C@H]2C[C@@H]([C@H](O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
SMILES | CC(C)C(=O)NC1=NC(=O)N(C=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
Canonical SMILES | CC(C)C(=O)NC1=NC(=O)N(C=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
PubChem Compound | 13888022 |
Last Modified | Nov 11 2021 |
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